molecular formula C24H26N2O B8625062 Urea, N-butyl-N',N'-diphenyl-N-(phenylmethyl)- CAS No. 88450-76-4

Urea, N-butyl-N',N'-diphenyl-N-(phenylmethyl)-

Cat. No.: B8625062
CAS No.: 88450-76-4
M. Wt: 358.5 g/mol
InChI Key: ZSUBZLUMQRVHST-UHFFFAOYSA-N
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Description

Urea, N-butyl-N',N'-diphenyl-N-(phenylmethyl)- is a useful research compound. Its molecular formula is C24H26N2O and its molecular weight is 358.5 g/mol. The purity is usually 95%.
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Properties

CAS No.

88450-76-4

Molecular Formula

C24H26N2O

Molecular Weight

358.5 g/mol

IUPAC Name

1-benzyl-1-butyl-3,3-diphenylurea

InChI

InChI=1S/C24H26N2O/c1-2-3-19-25(20-21-13-7-4-8-14-21)24(27)26(22-15-9-5-10-16-22)23-17-11-6-12-18-23/h4-18H,2-3,19-20H2,1H3

InChI Key

ZSUBZLUMQRVHST-UHFFFAOYSA-N

Canonical SMILES

CCCCN(CC1=CC=CC=C1)C(=O)N(C2=CC=CC=C2)C3=CC=CC=C3

Origin of Product

United States

Synthesis routes and methods

Procedure details

A solution of 3.89 g. of diphenylamine in 25 ml. of dimethylacetamide is added during one hour to a stirred mixture of 5.19 g. of N-benzyl-N-(n-butyl)carbamyl chloride, 0.685 g. of sodium hydride, and 65 ml. of dimethylacetamide under a nitrogen atmosphere at 45°-50° C. The mixture is stirred for 2 hours at 50° C. and then poured into water. The mixture is extracted with methylene chloride and the extract is evaporated. The residue is purified by chromatography using silica gel as the adsorbant and acetone-hexane as the eluent. After evaporation of the eluent, the residue is evaporatively distilled at 165° C. under reduced pressure (150 microns) to yield 1-benzyl-1-(n-butyl)-3,3-diphenylurea as a viscous, clear, clorless liquid.
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